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Compound of Interest

Compound Name: Tetrachloropropene

Cat. No.: B083866 Get Quote

Essential safety and logistical information for the handling and disposal of tetrachloropropene
in a research and development environment.

Tetrachloropropene is a chlorinated hydrocarbon with significant health and environmental

hazards.[1][2][3] Proper handling and disposal are critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This guide provides detailed

procedures for the safe disposal of tetrachloropropene, in line with established safety

protocols.

Hazard Profile and Safety Precautions
Tetrachloropropene is classified as a hazardous substance due to its toxicity and potential for

environmental damage.[3] It is harmful if swallowed, inhaled, or comes into contact with skin.[1]

[4] It is known to cause severe skin burns, serious eye damage, and may trigger allergic skin

reactions.[1] Furthermore, it is suspected of causing genetic defects and having adverse effects

on fertility.[1] The compound is also very toxic to aquatic life with long-lasting effects.[1][5]

Before handling tetrachloropropene, it is imperative to wear appropriate Personal Protective

Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, protective

clothing, and eye and face protection.[5][6][7] All handling procedures should be conducted in a

well-ventilated area to avoid the formation and inhalation of vapors or mists.[5][6]

Key Hazard Information:
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Hazard Classification GHS Category Description

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[1][4]

Acute Toxicity (Dermal) Category 4
Harmful in contact with skin.[1]

[4]

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[4]

Skin Corrosion/Irritation Category 1
Causes severe skin burns and

eye damage.[1]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage.

[1]

Skin Sensitization Category 1
May cause an allergic skin

reaction.[1][4]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[1]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[1]

Hazardous to the Aquatic

Environment (Acute)
Category 1 Very toxic to aquatic life.[1]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

Very toxic to aquatic life with

long lasting effects.[1][5]

Operational and Disposal Plan
The primary and recommended method for the disposal of tetrachloropropene is through

controlled incineration at a licensed chemical destruction facility.[5][6] This process should

include flue gas scrubbing to neutralize harmful combustion byproducts.[5][6] Under no

circumstances should tetrachloropropene be discharged into sewer systems or allowed to

contaminate water, soil, or foodstuffs.[5][6]

Step-by-Step Disposal Procedure:

Segregation and Storage:
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Store tetrachloropropene waste in a designated, well-ventilated, cool, and dry area.[5][6]

Keep waste containers tightly closed and clearly labeled as "Hazardous Waste:

Tetrachloropropene".[6]

Store away from incompatible materials and sources of ignition.[6][7]

Container Management:

Use appropriate, leak-proof containers for waste collection.

For empty containers, triple rinse with a suitable solvent. The rinsate should be collected

and treated as hazardous waste.[5][6]

After triple rinsing, containers can be offered for recycling or reconditioning.[5][6]

Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary landfill.

[5][6]

Combustible packaging materials can be disposed of via controlled incineration.[5][6]

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for the pickup and

transportation of the tetrachloropropene waste.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for

tetrachloropropene.

Ensure all transportation is in compliance with local, state, and federal regulations.

Spill Response:

In the event of a spill, immediate action is required to contain the material and prevent

exposure.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.[6]
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Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains or waterways.[5][6]

Absorb: Use an inert absorbent material, such as sand or earth, to contain the spill.

Collect: Using non-sparking tools, collect the absorbed material and place it into a suitable,

closed, and labeled container for disposal.[6][8]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer.

Disposal Workflow Diagram
Caption: Workflow for the safe disposal of tetrachloropropene waste.

Experimental Protocols for Disposal
The standard and accepted protocol for the disposal of chlorinated hydrocarbons like

tetrachloropropene is high-temperature incineration. While specific operational parameters

can vary based on the facility, the general principles are as follows:

Controlled Incineration:

Objective: To achieve complete thermal destruction of the chlorinated organic compounds.

Methodology: The waste is injected into a primary combustion chamber operating at

temperatures typically between 900°C and 1200°C. A secondary combustion chamber, or

afterburner, at even higher temperatures ensures the complete destruction of any remaining

organic compounds and harmful byproducts. The residence time in the combustion zones is

critical and is usually a minimum of two seconds.

Flue Gas Scrubbing: The combustion gases are then passed through a scrubbing system.

This is a critical step to neutralize acidic gases, primarily hydrogen chloride (HCl), that are

formed during the combustion of chlorinated hydrocarbons. The scrubbing process typically

involves a wet scrubber that uses an alkaline solution (e.g., sodium hydroxide) to neutralize

the acid gases.
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Emission Monitoring: Continuous monitoring of the stack emissions is performed to ensure

compliance with environmental regulations for pollutants such as dioxins, furans, and

particulate matter.

It is important to note that the disposal of chlorinated hydrocarbons can be complex, and the

development of alternative destruction technologies is an ongoing area of research. However,

for laboratory-generated waste, incineration by a licensed facility remains the most common

and effective method.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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